Cas no 1547074-56-5 (2-(but-3-yn-1-yl)-4-methylphenol)

2-(but-3-yn-1-yl)-4-methylphenol structure

1547074-56-5 structure

Product Name:2-(but-3-yn-1-yl)-4-methylphenol

CAS No:1547074-56-5

Molecular Formula:C₁₁H₁₂O

Molecular Weight:160.212383270264

CID:6433168

PubChem ID:83922887

2-(but-3-yn-1-yl)-4-methylphenol Properties

Names and Identifiers

- 2-(but-3-yn-1-yl)-4-methylphenol
- 1547074-56-5
- EN300-1852315
- InChIKey： RROLHIYLEFFLHD-UHFFFAOYSA-N
- Inchi： 1S/C11H12O/c1-3-4-5-10-8-9(2)6-7-11(10)12/h1,6-8,12H,4-5H2,2H3
- SMILES： OC1=CC=C(C)C=C1CCC#C

Computed Properties

Exact Mass: 160.088815002g/mol
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 160.088815002g/mol
Heavy Atom Count: 12
Complexity: 177
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.8
Topological Polar Surface Area: 20.2Å²

2-(but-3-yn-1-yl)-4-methylphenol Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
Enamine	EN300-1852315-0.05g	2-(but-3-yn-1-yl)-4-methylphenol	1547074-56-5		0.05g	$1020.0	2023-09-18

2-(but-3-yn-1-yl)-4-methylphenol Related Literature

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3. Occurrence and fate of pharmaceuticals and personal care products in drinkingwater in southern China†

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6. Control of electron transfer between Ce3+ and Cr3+ in the Y3Al5−xGaxO12 host via conduction band engineering†

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7. Equilibrium adsorption of linear and branched C6 alkanes on silicalite-1 studied by the tapered element oscillating microbalance

W. Zhu,F. Kapteijn,B. van der Linden,J. A. Moulijn Phys. Chem. Chem. Phys., 2001,3, 1755-1761
8. A superoctahedral complex derived from a polyoxometalate: the hexakis(arylimido)hexamolybdate anion [Mo6(NAr)6O13H]-

Chem. Commun., 1997, 1137-1138
9. Plasma as a tool for enhancing insulation properties of polymer composites†

G. Filipič,A. D. Petrič,R. Zaplotnik,M. Mozetič,S. Thomas RSC Adv., 2015,5, 37853-37858
10. Inorganic chemistry

Annu. Rep. Prog. Chem., 1922,19, 30-59

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